Cas no 179060-34-5 (5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine)

5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine is a protected heterocyclic compound featuring a fused furopyridine core with a Boc (tert-butoxycarbonyl) group at the 5-position. This intermediate is valuable in organic synthesis, particularly in pharmaceutical research, due to its stability and versatility in further functionalization. The Boc group provides selective deprotection under mild acidic conditions, enabling controlled derivatization of the nitrogen moiety. Its rigid bicyclic structure makes it useful for constructing complex scaffolds in medicinal chemistry. The compound is typically employed in the synthesis of bioactive molecules, including potential therapeutic agents targeting CNS disorders. High purity grades ensure reproducibility in research applications. Proper handling under inert conditions is recommended to preserve its integrity.
5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine structure
179060-34-5 structure
Product Name:5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine
CAS No:179060-34-5
MF:C12H17NO3
MW:223.268283605576
MDL:MFCD22574995
CID:1057262
Update Time:2025-05-25

5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine
    • 2-Methyl-2-propanyl 6,7-dihydrofuro[3,2-c]pyridine-5(4H)-carboxyl ate
    • 2H,4H,6H,7H-PYRANO[3,4-C]PYRROL-4-ONE
    • 6,7-dihydro-2-methylpyrrolo[3,2,1-de]phenanthridine
    • 6,7-dihydro-4H-furo[3,2-c]pyridine-5-carboxylic acid tert-butyl ester
    • 6,7-DIHYDROPYRANO[3,4-C]PYRROL-4(2H)-ONE
    • 6,7-DIHYDROPYRANO[4,3-C]PYRROL-4(2H)-ONE
    • AB50248
    • CTK9A5437
    • SureCN6217310
    • MDL: MFCD22574995
    • Inchi: 1S/C12H17NO3/c1-12(2,3)16-11(14)13-6-4-10-9(8-13)5-7-15-10/h5,7H,4,6,8H2,1-3H3
    • InChI Key: AEIQKXMKADMJOP-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2C=COC=2CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 223.12100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 42.68000
  • LogP: 2.51070

5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine Pricemore >>

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5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine Production Method

5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine Related Literature

Additional information on 5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine

5-Boc-4,5,6,7-Tetrahydrofuro[3,2-c]Pyridine: A Comprehensive Overview

5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine is a unique organic compound with the CAS number 179060-34-5. This compound belongs to the class of tetrahydrofuro[3,2-c]pyridines, which are bicyclic structures combining a pyridine ring with a tetrahydrofuran moiety. The presence of the Boc (tert-butoxycarbonyl) group at the 5-position introduces additional functional complexity to the molecule. This compound has garnered significant attention in recent years due to its potential applications in drug design and organic synthesis.

The structure of 5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine is characterized by a fused bicyclic system. The pyridine ring contributes aromaticity and potential sites for functionalization, while the tetrahydrofuran ring provides a flexible framework for stereochemical modifications. The Boc group serves as a protecting group for the amine functionality and plays a crucial role in various synthetic strategies. Recent studies have highlighted the versatility of this compound in forming bioactive molecules with complex architectures.

In terms of synthesis, 5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine can be prepared through a variety of methods. One common approach involves the intramolecular cyclization of appropriately substituted amino alcohols under acidic or basic conditions. The use of transition metal catalysts has also been explored to enhance reaction efficiency and selectivity. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound on an industrial scale.

The pharmacological properties of 5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine have been extensively studied in recent years. Research indicates that this compound exhibits promising activity in several therapeutic areas. For instance, it has shown potential as a modulator of ion channels and receptors involved in pain signaling pathways. Additionally, its ability to act as a scaffold for drug delivery systems has opened new avenues in targeted therapy.

The application of 5-Boc-4,5,6,7-tetrahydrofuro[3,2-c]pyridine in materials science is another area of active investigation. Its rigid bicyclic structure makes it an ideal candidate for designing advanced materials with tailored mechanical and electronic properties. Recent breakthroughs in polymer chemistry have demonstrated its utility as a building block for high-performance polymers used in electronic devices and biomedical applications.

In conclusion, 5-Boc-4,5,6,7-tetrahydrofuro[3,c]-pyridine, with its unique structural features and diverse functional groups,is poised to play a pivotal role in various fields of science and technology.As research continues to uncover its full potential,this compound will undoubtedly contribute significantly to the development of innovative solutions across multiple industries.

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